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Abstract

This document provides a detailed protocol for the preparation of a stock solution of AG-825, a
selective ErbB2 (HER2/neu) tyrosine kinase inhibitor. AG-825 is a valuable tool in cancer
research, particularly in studying signaling pathways involving the ErbB family of receptors.[1]
[2][3][4][5] Proper preparation of the stock solution is critical for obtaining accurate and
reproducible experimental results. This guide outlines the necessary materials, step-by-step
procedures, and storage conditions to ensure the integrity and stability of the AG-825 stock
solution.

Introduction to AG-825

AG-825, also known as Tyrphostin AG-825, is a potent and selective, cell-permeable inhibitor
of the ErbB2 (HER2/neu) receptor tyrosine kinase. It functions as an ATP-competitive inhibitor,
blocking the autophosphorylation of the receptor and subsequently downstream signaling
pathways. With IC50 values of approximately 0.15-0.35 uM for ErbB2 and 19 pM for EGFR
(ErbB1), it exhibits significant selectivity for ErbB2. This selectivity makes AG-825 a crucial
reagent for investigating the role of ErbB2 in various cellular processes, including cell
proliferation, apoptosis, and chemoresistance, particularly in the context of cancer.
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The following table summarizes the key quantitative data for AG-825.

Property Value Source(s)
Molecular Weight 397.47 g/mol

Molecular Formula C19H15N303S2

CAS Number 149092-50-2

Appearance Crystalline solid, yellow

Purity >94% (HPLC) to =98%

ICso (ErbB2) 0.15-0.35 pM

ICso (ErbB1/EGFR) 19 uM

ICso (PDGFR) 40 pM

Experimental Protocols
Materials and Equipment

AG-825 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of a 10 mM AG-825 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM AG-825 stock solution. Adjust

volumes as needed for different desired concentrations or volumes.
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» Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle AG-
825 powder in a chemical fume hood to avoid inhalation.

e Weighing AG-825:
o Tare a sterile microcentrifuge tube on a calibrated precision balance.
o Carefully weigh out 3.975 mg of AG-825 powder into the tube.

= Calculation: Molecular Weight (397.47 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001
L) =0.0039747 g = 3.975 mg

o Dissolution:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AG-825 powder.
o Cap the tube securely.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. A brief sonication in a
water bath can also be used if the compound is difficult to dissolve. Visually inspect the
solution to ensure all solid has dissolved. The solution should be clear.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C. Some sources also suggest storage at +4°C, however,
freezing is generally recommended for long-term stability. Protect the solution from light.

o Under these conditions, the stock solution is reported to be stable for up to 2-3 months.

Solubility Data
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The following table provides solubility information for AG-825 in various solvents. DMSO is the
recommended solvent for preparing high-concentration stock solutions.

Solvent Solubility Source(s)

Up to 100 mM (approx. 39.7

DMSO mg/mL)

DMSO 30 mg/mL
DMSO 10 mg/mL
DMF 30 mg/mL
Ethanol 0.2 mg/mL

PBS (pH 7.2) with DMSO (1:3) 0.1 mg/mL

Note: The solubility in aqueous solutions is very low. When preparing working solutions for cell-
based assays, it is crucial to ensure that the final concentration of DMSO is not toxic to the
cells (typically <0.5%).

Mandatory Visualizations
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Caption: Workflow for preparing AG-825 stock solution.
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Caption: AG-825 inhibits the HER2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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